Cas no 1519119-89-1 (3-chloro-4-2-methyl-2-(methylamino)propylphenol)

• Product Name: 3-chloro-4-2-methyl-2-(methylamino)propylphenol
• CAS No: 1519119-89-1
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 6034012
• PubChem ID: 83704044
• Update Time: 2025-06-14

3-chloro-4-2-methyl-2-(methylamino)propylphenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-2-methyl-2-(methylamino)propylphenol
• EN300-1985377
• 1519119-89-1
• 3-chloro-4-[2-methyl-2-(methylamino)propyl]phenol

• Inchi： 1S/C11H16ClNO/c1-11(2,13-3)7-8-4-5-9(14)6-10(8)12/h4-6,13-14H,7H2,1-3H3
• InChI Key： PKEHMMPADSHSSY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC(C)(C)NC)O

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 3-chloro-4-2-methyl-2-(methylamino)propylphenol

Comprehensive Overview of 3-Chloro-4-[2-Methyl-2-(Methylamino)Propyl]Phenol (CAS No. 1519119-89-1)

3-Chloro-4-[2-methyl-2-(methylamino)propyl]phenol (CAS No. 1519119-89-1) is a specialized organic compound with a unique molecular structure, combining phenolic and aminoalkyl functionalities. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential applications as an intermediate in the synthesis of bioactive molecules. The presence of both chloro and methylamino groups in its structure enhances its reactivity, making it a valuable building block for drug discovery and material science.

In recent years, the demand for custom synthesis intermediates like 1519119-89-1 has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in its role in developing targeted therapies, where its structural motifs could contribute to selective binding properties. Additionally, its potential as a biodegradable additive in polymers aligns with the global push toward sustainable materials, a topic frequently searched in scientific and industrial forums.

The compound’s nomenclature, 3-chloro-4-[2-methyl-2-(methylamino)propyl]phenol, reflects its IUPAC naming conventions, emphasizing its chlorophenol core and alkylamine side chain. This dual functionality allows for diverse chemical modifications, a feature often explored in structure-activity relationship (SAR) studies. Online searches for “phenolic derivatives in drug design” or “CAS 1519119-89-1 applications” highlight its relevance in academic and industrial queries.

From a synthetic perspective, 1519119-89-1 is typically prepared via multistep organic reactions, including electrophilic aromatic substitution and reductive amination. Its purity and stability are critical for downstream applications, prompting discussions on analytical techniques such as HPLC and NMR for quality control—a common concern among purchasers and researchers alike.

Environmental and safety profiles of 3-chloro-4-[2-methyl-2-(methylamino)propyl]phenol are also frequently queried. While not classified as hazardous under standard guidelines, proper handling protocols are recommended due to its reactive groups. Searches for “safe handling of aminoalkyl phenols” or “CAS 1519119-89-1 SDS” indicate user interest in regulatory compliance and workplace safety.

In conclusion, 3-chloro-4-[2-methyl-2-(methylamino)propyl]phenol (CAS No. 1519119-89-1) represents a versatile intermediate with growing importance in life sciences and sustainable chemistry. Its structural complexity and adaptability make it a focal point for innovation, addressing both current research trends and future industrial needs.